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Abstract

Undecanophenone, also known as 1-phenyl-1-undecanone, is an aromatic ketone with a
significant presence in various scientific domains, from fragrance chemistry to potential
applications in drug discovery. This technical guide provides a comprehensive overview of
undecanophenone, focusing on its fundamental molecular characteristics, including its precise
molecular weight and chemical formula. The document further delves into its physicochemical
properties, outlines a detailed synthesis protocol, and explores its relevance and potential
applications within the fields of research and drug development. Safety and handling protocols
are also addressed to ensure its proper use in a laboratory setting.

Core Molecular Attributes

Undecanophenone is a chemical compound characterized by a phenyl group attached to an
undecanoyl group. This structure dictates its chemical behavior and physical properties.

Molecular Formula and Weight

The chemical formula for undecanophenone is C17H260.[1][2][3][4] This formula indicates
that each molecule of undecanophenone is composed of 17 carbon atoms, 26 hydrogen
atoms, and one oxygen atom.
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Based on the atomic masses of its constituent elements, the molecular weight of
undecanophenone is 246.39 g/mol .[1][3] PubChem provides a slightly more precise value of
246.4 g/mol .[4] This value is crucial for stoichiometric calculations in chemical reactions and
for the preparation of solutions of known concentrations.

Chemical Structure

The structure of undecanophenone consists of a ten-carbon alkyl chain (decanoyl group)
attached to a carbonyl group, which in turn is bonded to a phenyl ring. The IUPAC name for this
compound is 1-phenylundecan-1-one.[4]

Caption: Chemical structure of Undecanophenone (1-phenyl-1-undecanone).

Physicochemical Properties

The physical and chemical properties of undecanophenone are essential for its handling,
application, and analysis.

Property Value Source

White powder or crystalline low
Appearance ] [5]
melting mass

Melting Point 28 - 30 °C (82.4 - 86 °F) [3][6]

Boiling Point 202-204 °C at 14 mmHg [6]

Insoluble in water. Soluble in

ethanol, ether, acetone,

Solubility )
benzene, carbon tetrachloride,
chloroform.

CAS Number 4433-30-1 [11[4117]

These properties indicate that undecanophenone is a solid at room temperature with a
relatively low melting point and is lipophilic in nature.

Synthesis of Undecanophenone
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A common method for the synthesis of undecanophenone is through the Friedel-Crafts
acylation of benzene with undecanoyl chloride. This electrophilic aromatic substitution reaction
is a cornerstone of organic synthesis.

Reaction Principle

The synthesis involves the reaction of undecanoyl chloride with benzene in the presence of a
Lewis acid catalyst, typically aluminum chloride (AICI3). The catalyst activates the acyl chloride,
making it a potent electrophile that is then attacked by the electron-rich benzene ring.

Reactants
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Caption: Reaction scheme for the Friedel-Crafts acylation synthesis of Undecanophenone.

Detailed Experimental Protocol

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel is charged with anhydrous aluminum
chloride and a solvent such as dichloromethane under an inert atmosphere (e.g., nitrogen or
argon).

» Addition of Reactants: Benzene is added to the flask. Undecanoyl chloride is then added
dropwise from the dropping funnel to the stirred suspension at 0 °C.
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o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then refluxed for several hours to ensure the completion of the reaction.

o Work-up: The reaction mixture is cooled and then carefully poured onto a mixture of crushed
ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

o Extraction and Purification: The organic layer is separated, washed with water, a dilute
sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The crude product is
then purified by vacuum distillation or recrystallization to yield pure undecanophenone.

Applications in Research and Drug Development

While undecanophenone itself is not a therapeutic agent, its chemical scaffold and properties
make it a subject of interest in several areas of research and drug development.

Fragrance and Pheromone Research

Ketones, including undecanophenone, are known for their characteristic odors and are used
in the fragrance industry. Additionally, related long-chain ketones serve as pheromones in
various insect species, making undecanophenone and its analogs valuable tools in the study
of chemical ecology and the development of pest management strategies.

Precursor for Synthesis of Biologically Active Molecules

The chemical structure of undecanophenone, featuring a long alkyl chain and an aromatic
ring, makes it a versatile starting material or intermediate in the synthesis of more complex
molecules. The process of drug development often involves the synthesis and screening of a
vast number of compounds to identify potential therapeutic agents.[8][9] The modification of the
undecanophenone backbone could lead to the discovery of novel compounds with biological
activity.

Potential Role in Drug Delivery Systems

The lipophilic nature of undecanophenone suggests that it could be explored in the context of
drug delivery systems for hydrophobic drugs.[10] The long alkyl chain can interact with lipid
bilayers, potentially facilitating the transport of drugs across cell membranes.
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Safety and Handling

Undecanophenone requires careful handling in a laboratory setting.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical splash
goggles, and a lab coat to prevent skin and eye contact.[3][11]

e Handling: Avoid breathing dust, vapor, mist, or gas.[11] Use in a well-ventilated area or with a
fume hood.

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][11]
» Incompatibilities: Keep away from strong oxidizing agents.[3][11]

o First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15
minutes.[2][11] If inhaled, move to fresh air.[2][11] If ingested, give 2-4 cupfuls of milk or
water if the victim is conscious and alert.[11] Seek medical attention in all cases of significant
exposure.

Conclusion

Undecanophenone is a compound with well-defined molecular and physical properties. Its
synthesis via Friedel-Crafts acylation is a classic and reliable method. While its direct
applications in drug development are not established, its structure provides a foundation for the
synthesis of new chemical entities and its properties may be relevant for drug delivery
research. As with all chemicals, proper safety precautions are paramount when handling
undecanophenone in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02119~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2000:52:39~~Undecanophenone~~
https://www.fishersci.com/store/msds?partNumber=AAL0211906&productDescription=UNDECANOPHENONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0461076.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0461076.htm?N=Global
https://www.chemsrc.com/en/cas/4433-30-1_668938.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10536713/
https://pubmed.ncbi.nlm.nih.gov/37765091/
https://pubmed.ncbi.nlm.nih.gov/37765091/
https://www.mdpi.com/1424-8247/18/9/1245
https://pim-resources.coleparmer.com/sds/46701.pdf
https://www.benchchem.com/product/b1581929#undecanophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1581929#undecanophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1581929#undecanophenone-molecular-weight-and-formula
https://www.benchchem.com/product/b1581929#undecanophenone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

